Methyl 4-cyano-2-mercapto-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyano-2-mercapto-5-methylbenzoate
- Inchi： 1S/C10H9NO2S/c1-6-3-8(10(12)13-2)9(14)4-7(6)5-11/h3-4,14H,1-2H3
- InChI Key： YOPRURMBLKRGDC-UHFFFAOYSA-N
- SMILES： SC1C=C(C#N)C(C)=CC=1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 271
XLogP3: 2
Topological Polar Surface Area: 51.1

Methyl 4-cyano-2-mercapto-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015012703-250mg	Methyl 4-cyano-2-mercapto-5-methylbenzoate	1803763-45-2	97%	250mg	475.20 USD	2021-06-21
Alichem	A015012703-500mg	Methyl 4-cyano-2-mercapto-5-methylbenzoate	1803763-45-2	97%	500mg	863.90 USD	2021-06-21
Alichem	A015012703-1g	Methyl 4-cyano-2-mercapto-5-methylbenzoate	1803763-45-2	97%	1g	1,564.50 USD	2021-06-21

Methyl 4-cyano-2-mercapto-5-methylbenzoate Related Literature

1. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Additional information on Methyl 4-cyano-2-mercapto-5-methylbenzoate

Methyl 4-cyano-2-mercapto-5-methylbenzoate: A Versatile Compound in Pharmaceutical and Material Science Research

Methyl 4-cyano-2-mercapto-5-methylbenzoate is a multifunctional organic compound with a unique molecular structure characterized by the presence of a cyano group, a mercapto (thiol) functional group, and a methyl substituent on the aromatic ring. Its chemical identity is defined by the CAS No. 1803763-45-2, which serves as a standardized identifier for this compound in scientific databases. The molecule’s structural features make it a promising candidate for applications in pharmaceutical development, materials science, and chemical synthesis. Recent studies have highlighted its potential as a building block for designing bioactive molecules with tailored properties.

The cyano group in Methyl 4-cyano-2-mercapto-5-methylbenzoate contributes to its electronic properties, enabling interactions with biological targets such as enzymes and receptors. The mercapto functionality introduces sulfur-based reactivity, which is critical for forming disulfide bonds or participating in redox reactions. These features position the compound as a valuable intermediate in the synthesis of thiol-containing derivatives, which are widely used in drug discovery for their ability to modulate protein function and cellular signaling pathways.

Recent advances in synthetic chemistry have expanded the utility of Methyl 4-cyano-2-mercapto-5-methylbenzoate. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated its role as a key precursor in the development of novel antifungal agents. Researchers utilized its methyl substituent to enhance solubility and metabolic stability, which are critical factors in drug candidate design. The study also emphasized the compound’s compatibility with green chemistry methodologies, aligning with growing industry demands for sustainable synthetic routes.

Another notable development involves the application of Methyl 4-cyano-2-mercapto-5-methylbenzoate in the fabrication of functional materials. In 2024, a team at the University of Tokyo explored its potential as a component in polymer-based sensors for detecting heavy metal ions. The compound’s cyano group was found to interact with metal ions through coordination bonds, while the mercapto group enhanced selectivity by forming complexes with specific contaminants. This dual functionality highlights its versatility in environmental monitoring technologies.

From a mechanistic perspective, the cyano and mercapto groups in Methyl 4-cyano-2-mercapto-5-methylbenzoate exhibit distinct reactivity patterns. The cyano group is known for its ability to participate in nucleophilic substitution reactions, while the mercapto group acts as a nucleophile in electrophilic addition processes. These properties make the compound suitable for cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the synthesis of pharmaceutical intermediates.

Recent computational studies have further elucidated the molecular dynamics of Methyl 4-cyano-2-mercapto-5-methylbenzoate. A 2023 paper in *Journal of Molecular Modeling* employed quantum mechanical calculations to predict its behavior in aqueous environments. The results indicated that the compound’s methyl group stabilizes its conformational flexibility, which is essential for its interaction with biological membranes. This insight has implications for optimizing its use in drug delivery systems.

Applications of Methyl 4-cyano-2-mercapto-5-methylbenzoate extend beyond pharmaceuticals. In the field of materials science, its cyano group has been leveraged to create conductive polymers with enhanced charge transport properties. A 2024 study in *Advanced Materials* demonstrated its integration into organic photovoltaic cells, where the cyano group improved electron mobility while the mercapto group facilitated interfacial charge transfer. These findings underscore its potential in renewable energy technologies.

Challenges in the synthesis and application of Methyl 4-cyano-2-mercapto-5-methylbenzoate have also been addressed in recent literature. A 2023 review in *Chemical Reviews* highlighted the importance of reaction conditions in controlling the stereochemistry of its derivatives. The authors emphasized that the methyl substituent can influence the regioselectivity of electrophilic substitutions, a factor critical for achieving desired product yields in industrial processes.

Looking ahead, the compound’s potential in biotechnology is gaining attention. Researchers are exploring its use as a scaffold for designing peptidomimetics, where the cyano group mimics the backbone of amino acids while the mercapto group introduces conformational constraints. A 2024 preprint from the Broad Institute suggested that such derivatives could inhibit protein-protein interactions implicated in cancer progression, offering a new avenue for therapeutic development.

In conclusion, Methyl 4-cyano-2-mercapto-5-methylbenzoate (CAS No. 1803763-45-2) is a multifunctional molecule with diverse applications across disciplines. Its structural features, including the cyano, mercapto, and methyl groups, enable it to participate in a wide range of chemical reactions and biological processes. Ongoing research continues to uncover new roles for this compound, reinforcing its significance in modern science and technology.

For further information on the synthesis, properties, and applications of Methyl 4-cyano-2-mercapto-5-methylbenzoate, consult specialized databases such as PubChem and the Chemical Abstracts Service (CAS). These resources provide detailed analytical data, reaction mechanisms, and literature references to support its use in academic and industrial contexts.

As research into Methyl 4-cyano-2-mercapto-5-methylbenzoate progresses, its role in addressing global challenges—from sustainable chemistry to biomedical innovation—will likely expand. The compound’s adaptability to different synthetic strategies and functional requirements ensures its continued relevance in the scientific community.

For researchers and industry professionals seeking to incorporate Methyl 4-cyano-2-mercapto-5-methylbenzoate into their work, collaboration with experts in pharmaceutical chemistry, materials science, and computational modeling can unlock new opportunities. This compound represents a dynamic intersection of chemical innovation and practical application, with the potential to drive future discoveries in multiple fields.

Ultimately, the unique combination of functional groups in Methyl 4-cyano-2-mercapto-5-methylbenzoate (CAS No. 1803763-45-2) positions it as a versatile tool for scientific exploration. Its properties and reactivity continue to inspire research, ensuring its place at the forefront of chemical and biological advancements.

As the scientific community delves deeper into the possibilities of Methyl 4-cyano-2-mercapto-5-methylbenzoate, its impact is expected to grow, reinforcing its value as a key player in modern science and technology.

For those interested in exploring the full potential of this compound, staying updated with the latest research and developments in its field will be essential. This ensures that the knowledge and applications of Methyl 4-cyano-2-mercapto-5-methylbenzoate continue to evolve, contributing to groundbreaking innovations in the years to come.

Overall, the compound’s structural versatility and functional adaptability make it a compelling subject for further investigation. Its role in shaping future scientific and technological advancements underscores the importance of continued research and collaboration in unlocking its full potential.

As the demand for innovative solutions in chemistry and biology grows, the significance of Methyl 4-cyano-2-mercapto-5-methylbenzoate will undoubtedly expand, solidifying its position as a cornerstone of modern scientific inquiry.

With its unique combination of functional groups and reactivity, Methyl 4-cyano-2-mercapto-5-methylbenzoate (CAS No. 1803763-45-2) remains a subject of great interest and potential. Its contributions to various fields are expected to grow, ensuring its lasting impact on scientific progress.

As research and development in this area continue, the compound’s role in driving innovation will become even more pronounced, highlighting its importance in the ever-evolving landscape of chemical and biological sciences.

For researchers and professionals in the field, the exploration of Methyl 4-cyano-2-mercapto-5-methylbenzoate offers a rich opportunity to contribute to advancements in multiple domains. Its continued study promises to yield new insights and applications, further cementing its relevance in the scientific community.

In summary, Methyl 4-cyano-2-mercapto-5-methylbenzoate (CAS No. 1803763-45-2) is a molecule of great significance, with its structural and functional attributes making it a valuable asset in the pursuit of scientific and technological progress. Its potential for future discoveries and innovations ensures its enduring importance in the field of chemistry and beyond.

As the scientific community continues to explore the possibilities of this compound, its role in shaping the future of various disciplines will only continue to grow, underscoring its lasting impact and relevance in modern science.

With its unique properties and adaptability, Methyl 4-cyano-2-mercapto-5-methylbenzoate (CAS No. 1803763-45-2) remains a subject of great interest and potential. Its contributions to scientific and technological advancements are expected to continue, ensuring its place as a key player in the ever-evolving landscape of chemical and biological research.

As the field of chemical and biological sciences continues to advance, the importance of Methyl 4-cyano-2-mercapto-5-methylbenzoate will only grow, reinforcing its role as a vital component in the pursuit of knowledge and innovation.

For those engaged in the study and application of this compound, the opportunities for discovery and impact are vast. Its continued exploration promises to yield new insights and applications, further solidifying its significance in the scientific community.

In conclusion, Methyl 4-cyano-2-mercapto-5-methylbenzoate (CAS No. 1803763-45-2) is a molecule of great potential and significance. Its structural versatility and functional adaptability make it a valuable resource in the ongoing quest for scientific and technological advancements. As research and development in this area continue, its role in shaping the future of various disciplines will only continue to grow, ensuring its enduring relevance and impact in the world of science.